
An In-depth Technical Guide to Oleylamine:
Structure, Surfactant Properties, and

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oleylamine

Cat. No.: B085491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oleylamine (OA), a long-chain unsaturated primary amine, is a versatile molecule with a

critical role in various scientific and industrial fields, particularly in nanotechnology and material

science. Its unique amphiphilic structure, possessing a hydrophilic amine head and a long,

hydrophobic oleyl tail, underpins its efficacy as a surfactant, stabilizing agent, solvent, and even

a reducing agent. This technical guide provides a comprehensive overview of the structure of

oleylamine and its fundamental role as a surfactant. It delves into its quantitative surfactant

properties, offers detailed experimental protocols for its application in nanoparticle synthesis,

and presents visual workflows and diagrams to elucidate key processes. This document is

intended to be a valuable resource for researchers, scientists, and drug development

professionals seeking to leverage the unique properties of oleylamine in their work.

Oleylamine: Chemical Structure and
Physicochemical Properties
Oleylamine, systematically named (9Z)-octadec-9-en-1-amine, is an organic compound with

the chemical formula C₁₈H₃₇N. Its structure is characterized by an 18-carbon chain containing a

cis-double bond between the ninth and tenth carbon atoms, and a primary amine group (-NH₂)

at one terminus. This combination of a polar head group and a nonpolar hydrocarbon tail
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imparts an amphiphilic nature to the molecule, which is the primary reason for its surfactant

properties.

The physical properties of oleylamine are influenced by its long hydrocarbon chain. It is a

colorless to yellowish oily liquid at room temperature and is insoluble in water but soluble in

many organic solvents.

Table 1: Physicochemical Properties of Oleylamine

Property Value Reference

Chemical Formula C₁₈H₃₇N

Molar Mass 267.49 g/mol

Appearance
Colorless to yellowish oily

liquid

Density 0.813 g/cm³ at 25 °C

Melting Point 21 °C

Boiling Point 364 °C

Solubility in Water Insoluble

CAS Number 112-90-3

Oleylamine as a Surfactant: A Quantitative
Perspective
The amphiphilic nature of oleylamine allows it to act as a potent surfactant, reducing the

surface tension at the interface between two immiscible phases, such as oil and water or a

solid and a liquid. This property is fundamental to its role in various applications, from

nanoparticle synthesis to drug delivery.

Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is a key parameter for any surfactant. It is the

concentration above which surfactant molecules self-assemble into organized structures called
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micelles. Below the CMC, oleylamine molecules exist primarily as monomers in solution. As

the concentration approaches the CMC, the surface becomes saturated with oleylamine
molecules, leading to a significant drop in surface tension. Above the CMC, the excess

surfactant molecules form micelles in the bulk of the solution, and the surface tension remains

relatively constant.

Note: Despite extensive literature searches, a specific, experimentally determined CMC value

for pure oleylamine in a defined solvent system was not readily available in the reviewed

sources. The CMC of a surfactant is highly dependent on factors such as the solvent,

temperature, and the presence of electrolytes. Researchers are encouraged to determine the

CMC for their specific experimental conditions.

Hydrophilic-Lipophilic Balance (HLB)
The Hydrophilic-Lipophilic Balance (HLB) is an empirical scale used to characterize the degree

of hydrophilicity or lipophilicity of a surfactant. The HLB value helps in selecting the appropriate

surfactant for a specific application, such as forming an oil-in-water (O/W) or water-in-oil (W/O)

emulsion.

For oleylamine ethoxylates, which are derivatives of oleylamine, HLB values have been

reported. It is important to note that these values are for the modified oleylamine and not the

pure compound. The ethoxylation process, which adds ethylene oxide units to the amine group,

significantly increases the hydrophilicity of the molecule.

Table 2: HLB Values for Oleylamine Ethoxylates

Product (Oleylamine + x
moles of Ethylene Oxide)

Moles of Ethylene Oxide
(x)

HLB Value

TRINON OLAM-2 2 4.98

TRINON OLAM-5 5 9.1

TRINON OLAM-10 10 12.5

TRINON OLAM-15 15 14.3

Source: Tristar Intermediates
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The HLB value of pure, unethoxylated oleylamine is expected to be low, indicating its

predominantly lipophilic character.

The Multifaceted Role of Oleylamine in Nanoparticle
Synthesis
Oleylamine is a cornerstone reagent in the colloidal synthesis of a wide variety of

nanoparticles, including metals, metal oxides, and semiconductors. Its versatility stems from its

ability to act in multiple capacities during the synthesis process.

Surfactant and Capping Agent: Oleylamine molecules adsorb onto the surface of newly

formed nanoparticles, preventing their aggregation and controlling their growth. The long

oleyl chains provide a steric barrier, ensuring the colloidal stability of the nanoparticles in

organic solvents.

Solvent: Due to its high boiling point (364 °C), oleylamine can serve as a high-temperature

solvent, enabling the synthesis of crystalline nanoparticles that require elevated

temperatures for their formation.

Reducing Agent: The amine group in oleylamine can act as a reducing agent, reducing

metal precursors to their metallic state, thus initiating the formation of nanoparticles.

Shape-Directing Agent: By selectively binding to different crystallographic facets of a growing

nanocrystal, oleylamine can influence its final morphology, leading to the formation of

nanoparticles with specific shapes like cubes, rods, or wires.
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Reaction

Purification

Start

1. Mix Precursors
(Fe(acac)₃, Oleylamine, 1-Octadecene)

in flask under inert atmosphere

End

2. Heat to 200°C
with stirring

3. Rapidly heat to 300°C
and hold for 30-60 min

4. Cool to
Room Temperature

5. Precipitate Nanoparticles
with Methanol

6. Centrifuge to
separate nanoparticles

7. Wash Pellet
(repeat 2-3 times)

8. Re-disperse in
organic solvent
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Applications in Drug Development

Oleylamine-Capped Nanoparticles - Hydrophobic Core
- Oleylamine Shell

Drug Delivery Vehicle - Encapsulates hydrophobic drugs
- Improves solubility

Enables

Targeted Drug Delivery - Surface functionalization
- Site-specific delivery

Allows for

Theranostics - Combined diagnosis and therapy
- e.g., MRI contrast + drug

Forms basis of

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to Oleylamine: Structure,
Surfactant Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085491#oleylamine-structure-and-its-role-as-a-
surfactant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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